N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H19N3O4S/c1-13-17(18(22)21(20(13)2)14-7-5-4-6-8-14)19-26(23,24)16-11-9-15(25-3)10-12-16/h4-12,19H,1-3H3
• InChI Key: TWQMFVMZYMEMNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

The compound “N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-methoxybenzenesulfonamide” is a chemical compound that has been studied in the field of structural chemistry.

Synthesis Analysis

The compound was synthesized by reacting 4-aminoantipyrine and benzoylisothiocynate in an equimolar ratio. The reaction was heated at 50°C and stirred for 3 hours, yielding an orange solution.

Molecular Structure Analysis

The compound was characterized by single crystal XRD analysis. The various intermolecular interactions, including H-bonding and interaction involving π-ring, stabilized the supramolecular assembly. Hirshfeld surface analysis was performed to probe intermolecular interactions in detail.

Chemical Reactions Analysis

The compound was prepared by reacting 4-aminoantipyrine and benzoylisothiocynate in equimolar quantities. The reaction was heated at 50°C and stirred for 3 hours, yielding an orange solution.

Physical And Chemical Properties Analysis

The quantum parameters of the prepared compound were investigated using the Def2-SVPD basis set in conjunction with the hybrid method of B3LYP. The results revealed similarities between the experimental and theoretical calculations. In addition, the HOMO orbitals are located at the hetero atoms, while the LUMO orbitals are located at the benzene ring.

Scientific Research Applications

Drug Design and Discovery

• Researchers explore N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-methoxybenzenesulfonamide as a potential scaffold for designing novel drugs. .
• The compound’s aromaticity and functional groups offer opportunities for modifying its pharmacological properties. .

Metal Complexes for Therapeutic Applications

• In the field of scientific research, there is growing interest in designing metal compounds as drugs and diagnostic agents. .

Supramolecular Chemistry and Crystallography

• The compound’s single crystal XRD analysis reveals its three-dimensional structure and intermolecular interactions. .

Quantum Parameters and Theoretical Calculations

• Quantum parameter calculations using the B3LYP method and the Def2-SVPD basis set help understand electronic properties. .

Molecular Docking Studies

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4-methoxybenzenesulfonamide is docked with Ampicillin-CTX-M-15. .

Synthetic Building Block

• Beyond its specific applications, 4-aminoantipyrine (from which this compound is derived) serves as a versatile building block in organic synthesis. .